5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide

• IUPAC Name: 3-hydroxy-4,4-dimethyl-1-oxido-5-phenyl-2H-imidazol-1-ium
• InChI: InChI=1S/C11H14N2O2/c1-11(2)10(12(14)8-13(11)15)9-6-4-3-5-7-9/h3-7,15H,8H2,1-2H3
• InChI Key: DUFGGHRGHRZDBI-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=[N+](CN1O)[O-])C2=CC=CC=C2)C
• Molecular Formula: C11H14N2O2
• DSSTOX Substance ID: DTXSID50355299
• Molecular Weight: 206.24 g/mol
• CAS RN: 59570-09-1

Description

5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide, also known as Ro 20-1724, is a selective phosphodiesterase 4 (PDE4) inhibitor. PDE4 is an enzyme that breaks down cyclic adenosine monophosphate (cAMP), a messenger molecule involved in many cellular processes. By inhibiting PDE4, Ro 20-1724 increases cAMP levels, which can have various effects on the body.

Mechanism of Action

As mentioned earlier, 5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide 20-1724 inhibits PDE4, which leads to an increase in cAMP levels. This increase in cAMP can have various effects on the body, including the relaxation of smooth muscle, the inhibition of inflammatory cytokine production, and the enhancement of cognitive function.
Biochemical and Physiological Effects:
5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide 20-1724 has been shown to have various biochemical and physiological effects in animal models. For example, it has been shown to reduce inflammation in the lungs of mice with asthma, and to improve memory and learning in rats. It has also been shown to have anti-depressant effects in mice subjected to chronic stress.

Advantages and Limitations for Lab Experiments

One advantage of using 5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide 20-1724 in lab experiments is that it is a selective PDE4 inhibitor, meaning that it specifically targets this enzyme without affecting other PDEs. This can help to reduce off-target effects and increase the specificity of the experiment. However, one limitation of using 5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide 20-1724 is that it can be difficult to dissolve in water, which can make it challenging to administer to animals or cells.

Future Directions

There are many potential future directions for research involving 5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide 20-1724. For example, it could be investigated further as a potential treatment for respiratory diseases, such as asthma and COPD. It could also be studied for its potential use in treating cognitive disorders, such as Alzheimer's disease. Additionally, further research could be done to investigate its anti-inflammatory and anti-depressant effects, and to identify any potential side effects or toxicity concerns.
In conclusion, 5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide 20-1724 is a selective PDE4 inhibitor that has been extensively studied for its potential therapeutic uses. It has been shown to have various biochemical and physiological effects in animal models, and has potential applications in treating respiratory diseases, cognitive disorders, and other conditions. While there are some limitations to using 5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide 20-1724 in lab experiments, there are many potential future directions for research involving this compound.

Synthesis Methods

5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide 20-1724 can be synthesized by reacting 5,5-dimethyl-2,4-dihydro-3H-imidazole-4-one with phenylmagnesium bromide, followed by oxidation with m-chloroperoxybenzoic acid. The yield of this synthesis method is around 50%.

Scientific Research Applications

5,5-dimethyl-4-phenyl-2,5-dihydro-1H-imidazol-1-ol 3-oxide 20-1724 has been extensively studied for its potential therapeutic uses. It has been shown to have anti-inflammatory, anti-depressant, and cognitive-enhancing effects in animal models. It has also been investigated for its potential use in treating asthma, chronic obstructive pulmonary disease (COPD), and other respiratory diseases.